1-(4-ethoxybenzyl)-4-(3-fluorobenzyl)piperazine oxalate

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C20H25FN2O.C2H2O4/c1-2-24-20-8-6-17(7-9-20)15-22-10-12-23(13-11-22)16-18-4-3-5-19(21)14-18;3-1(4)2(5)6/h3-9,14H,2,10-13,15-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: MXZVRNQWWQFJKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC(=CC=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C22H27FN2O5
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves condensation reactions, nucleophilic substitutions, and specific reactions tailored to introduce or modify functional groups specific to the compound's structure. For instance, the synthesis of benzylpiperazine derivatives involves steps such as salification, monosubstitution reactions, and resolution of tartrate salts to achieve desired structural configurations (Jian, 2011).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction studies, provides insight into the compound's conformation, crystal system, and intermolecular interactions. For similar compounds, studies have shown how different substituents affect molecular geometry and packing in the crystal lattice (Faizi, Ahmad, & Golenya, 2016).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives can include nucleophilic substitutions, oxidative removal of protecting groups, and reactions under specific conditions to introduce or modify functional groups. For example, oxidative removal of the N-(4-methoxybenzyl) group on piperazinediones can be achieved with cerium(IV) diammonium nitrate (Yamaura, Suzuki, Hashimoto, Yoshimura, Okamoto, & Shin, 1985).

Physical Properties Analysis

Physical properties such as melting points, boiling points, solubility in various solvents, and crystalline form are crucial for understanding a compound's behavior in different environments. While specific data for 1-(4-ethoxybenzyl)-4-(3-fluorobenzyl)piperazine oxalate might not be readily available, related research on benzylpiperazine derivatives provides a basis for predicting such properties.

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability under different conditions, and susceptibility to hydrolysis or oxidation, are essential for determining a compound's suitability for various applications. Studies on similar compounds, such as the synthesis and characterization of benzylpiperazine derivatives, offer insights into these properties and their implications for chemical synthesis and potential applications (Ohtaka, Hori, Iemura, & Yumioka, 1989).